Cas no 393846-48-5 (1-1-(4-chlorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-yl-4-ethylpiperazine)

• Product Name: 1-1-(4-chlorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-yl-4-ethylpiperazine
• CAS No: 393846-48-5
• MF: C₁₇H₁₉ClN₆
• MW: 342.825961351395
• CID: 5902881
• PubChem ID: 892636
• Update Time: 2025-05-26

1-1-(4-chlorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-yl-4-ethylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-(4-chlorophenyl)-4-(4-ethylpiperazin-1-yl)-1H-pyrazolo[3,4-d]pyrimidine
• 1H-Pyrazolo[3,4-d]pyrimidine, 1-(4-chlorophenyl)-4-(4-ethyl-1-piperazinyl)-
• 1-1-(4-chlorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-yl-4-ethylpiperazine
• MLS000419678
• AKOS002087063
• 1-(4-chlorophenyl)-4-(4-ethylpiperazin-1-yl)pyrazolo[3,4-d]pyrimidine
• Oprea1_636642
• BRD-K80890441-001-07-4
• 393846-48-5
• F0518-0252
• CCG-33882
• HMS2248N17
• SR-01000566333
• SMR000017010
• CHEMBL1337724
• SR-01000566333-1
• MLS000100841
• Oprea1_710395
• 1-[1-(4-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]-4-ethylpiperazine

• Inchi： 1S/C17H19ClN6/c1-2-22-7-9-23(10-8-22)16-15-11-21-24(17(15)20-12-19-16)14-5-3-13(18)4-6-14/h3-6,11-12H,2,7-10H2,1H3
• InChI Key： QDYPJKCCLPSRKO-UHFFFAOYSA-N
• SMILES： C1=NC(N2CCN(CC)CC2)=C2C=NN(C3=CC=C(Cl)C=C3)C2=N1

Computed Properties

• Exact Mass: 342.1359723g/mol
• Monoisotopic Mass: 342.1359723g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 50.1Ų

Experimental Properties

• Density: 1.38±0.1 g/cm3(Predicted)
• Boiling Point: 456.8±45.0 °C(Predicted)
• pka: 7?+-.0.10(Predicted)

Additional information on 1-1-(4-chlorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-yl-4-ethylpiperazine

Comprehensive Overview of 1-1-(4-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl-4-ethylpiperazine (CAS No. 393846-48-5)

1-1-(4-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl-4-ethylpiperazine (CAS No. 393846-48-5) is a heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the pyrazolo[3,4-d]pyrimidine class, which is known for its versatility in drug discovery, particularly in the development of kinase inhibitors and other targeted therapies. Researchers are increasingly exploring its role in modulating cellular pathways, making it a subject of interest in oncology and immunology studies.

The molecular structure of 1-1-(4-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl-4-ethylpiperazine features a 4-chlorophenyl group attached to a pyrazolo[3,4-d]pyrimidine core, further linked to an ethylpiperazine moiety. This configuration contributes to its bioactivity and binding affinity for specific protein targets. Recent studies highlight its potential as a scaffold for designing novel small-molecule inhibitors, particularly in the context of signal transduction and enzyme modulation. Given the rising demand for precision medicine, this compound aligns with current trends in personalized therapeutics and structure-activity relationship (SAR) optimization.

In the realm of drug development, CAS No. 393846-48-5 has been investigated for its pharmacokinetic properties, including solubility, metabolic stability, and membrane permeability. These factors are critical for oral bioavailability, a key consideration in modern pharmaceutical formulations. Additionally, its synthetic accessibility and compatibility with high-throughput screening (HTS) platforms make it a valuable candidate for lead optimization. The compound's potential applications extend to neurodegenerative diseases and inflammatory disorders, areas where pyrazolo[3,4-d]pyrimidine derivatives have shown promise.

From a commercial perspective, 1-1-(4-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl-4-ethylpiperazine is available through specialized chemical suppliers catering to research institutions and pharmaceutical companies. Its procurement is often associated with custom synthesis and bulk manufacturing services, reflecting its niche yet growing demand. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to ensure its purity and structural integrity, meeting the stringent requirements of Good Laboratory Practice (GLP).

Emerging discussions in scientific forums and AI-driven literature analysis tools frequently highlight this compound's relevance to kinase inhibition and cancer research. Questions such as "What are the latest advances in pyrazolo[3,4-d]pyrimidine-based drugs?" or "How does CAS No. 393846-48-5 compare to other kinase inhibitors?" are increasingly common in academic searches. These trends underscore the need for up-to-date, well-referenced content that bridges basic research and translational medicine.

In summary, 1-1-(4-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl-4-ethylpiperazine represents a compelling case study in the intersection of medicinal chemistry and drug discovery. Its structural complexity, combined with its potential therapeutic utility, positions it as a compound of enduring interest. As the scientific community continues to unravel its mechanisms and applications, this molecule is poised to remain a focal point in innovative drug design and biomedical research.